Cas no 13116-43-3 (Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI))
13116-43-3 structure
Product Name:Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
CAS No:13116-43-3
MF:C10H14N6O2
MW:250.257160663605
CID:221816
PubChem ID:262974
Update Time:2025-04-19
Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
- SCHEMBL6674363
- NSC97112
- 13116-40-0
- 9-(3-amino-3,5-dideoxypentofuranosyl)-9h-purin-6-amine
- 13116-43-3
- NSC99197
- NSC-99197
- DTXSID80294561
- NSC-97112
-
- Inchi: 1S/C10H14N6O2/c1-4-5(11)7(17)10(18-4)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17H,11H2,1H3,(H2,12,13,14)
- InChI Key: MYWDDWKDEIXHFD-UHFFFAOYSA-N
- SMILES: O1C(C)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)N
Computed Properties
- Exact Mass: 250.118
- Monoisotopic Mass: 250.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.8
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.93
- Boiling Point: 579.3°C at 760 mmHg
- Flash Point: 304.2°C
Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
13116-43-3 (Adenine,9-(3-amino-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)) Related Products
- 2140-79-6(2'-O-Methyl Adenosine)
- 16373-93-6(2'-deoxy-adenosine;hydrate)
- 73-03-0(Cordycepin)
- 3080-29-3(L-Adenosine)
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- 2096-10-8(2-Amino Adenosine)
- 57821-29-1(heparin-like substance: sulodexide*sodium from bo)
- 5536-17-4(Vidarabine)
- 58-61-7(Adenosine)
- 958-09-8(Deoxyadenosine)
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